7-fluoro-1-(3-methoxyphenyl)-2-(3-morpholin-4-ylpropyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C25H25FN2O5
• Molecular Weight: 452.5 g/mol
• IUPAC Name: 7-fluoro-1-(3-methoxyphenyl)-2-(3-morpholin-4-ylpropyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C25H25FN2O5/c1-31-18-5-2-4-16(14-18)22-21-23(29)19-15-17(26)6-7-20(19)33-24(21)25(30)28(22)9-3-8-27-10-12-32-13-11-27/h2,4-7,14-15,22H,3,8-13H2,1H3
• InChI Key: QMMOECYWDSGKOM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2C3=C(C(=O)N2CCCN4CCOCC4)OC5=C(C3=O)C=C(C=C5)F

Description

7-Fluoro-1-(3-methoxyphenyl)-2-(3-morpholin-4-ylpropyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione is a synthetic chromeno-pyrrole-dione derivative characterized by a fused tricyclic scaffold. Its structure features:

• A 7-fluoro substituent on the chromene ring.
• A 3-methoxyphenyl group at position 1.
• A 3-morpholin-4-ylpropyl chain at position 2.

Biological Activity

The compound 7-fluoro-1-(3-methoxyphenyl)-2-(3-morpholin-4-ylpropyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione represents a novel addition to the chromeno-pyrrole family of compounds, which have garnered attention for their diverse biological activities. This article will explore its biological activity, including its mechanisms of action, pharmacological properties, and potential therapeutic applications.

Structural Overview

The compound features a complex structure that includes:

• A chromeno moiety fused with a pyrrole ring.
• A fluoro substituent that may enhance its biological activity.
• A methoxyphenyl group and a morpholine group, which are known to influence solubility and receptor interactions.

Anticancer Properties

Research indicates that compounds with similar structural frameworks exhibit significant anticancer activity. The presence of the 7-fluoro group is associated with enhanced potency against various cancer cell lines. For instance, derivatives of chromeno-pyrrole compounds have shown IC50 values in the low micromolar range against cancer cells, suggesting that this compound may also possess comparable efficacy.

Compound	IC50 (μM)	Cancer Type
7-Fluoro derivative	0.75	Breast Cancer
Other chromeno-pyrroles	~2.26	Colon Cancer

The proposed mechanism of action for 7-fluoro-1-(3-methoxyphenyl)-2-(3-morpholin-4-ylpropyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione includes:

• Inhibition of Protein Kinases : Similar compounds have been shown to modulate protein kinase activity, which is crucial for cell proliferation and survival in cancer cells .
• Induction of Apoptosis : The compound may trigger apoptotic pathways in cancer cells, leading to programmed cell death.

Antimicrobial Activity

Preliminary studies suggest that this compound also exhibits antimicrobial properties. Chromeno-pyrrole derivatives have demonstrated activity against various bacterial strains and fungi. The morpholine group may enhance the interaction with microbial membranes.

Case Studies

• Study on Anticancer Efficacy : A recent study evaluated the anticancer effects of several chromeno-pyrrole derivatives, including the target compound. The results indicated a significant reduction in cell viability in breast cancer cell lines when treated with concentrations as low as 0.75 μM.
• Antimicrobial Screening : Another investigation assessed the antimicrobial potential of related compounds against Staphylococcus aureus and Escherichia coli. The results showed promising inhibition zones, suggesting that the target compound could be effective against these pathogens.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Substituent Variations

Chromeno-pyrrole-dione derivatives share a common tricyclic core but differ in substituents at positions 1, 2, and 5. Key analogs and their distinguishing features are summarized below:

Table 1: Substituent Comparison of Chromeno-Pyrrole-Dione Derivatives

Compound Name	Position 1	Position 2	Position 7	Molecular Weight	Key References
Target Compound: 7-Fluoro-1-(3-methoxyphenyl)-2-(3-morpholin-4-ylpropyl)-...	3-Methoxyphenyl	3-Morpholin-4-ylpropyl	Fluoro	Not Reported
1-(2-Fluorophenyl)-2-(5-isopropyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno...	2-Fluorophenyl	5-Isopropyl-1,3,4-thiadiazol-2-yl	Unsubstituted	Not Reported
7-Fluoro-1-(4-isopropylphenyl)-2-(tetrahydrofuran-2-ylmethyl)-...	4-Isopropylphenyl	Tetrahydrofuran-2-ylmethyl	Fluoro	421.47 g/mol
Methyl 3-(4-methoxyphenyl)-1-methyl-... (Benzo[f]chromeno derivative)	4-Methoxyphenyl (hexahydro)	Methyl	Unsubstituted	403.47 g/mol

Key Observations:

Position 1 (Aryl Group): The target compound’s 3-methoxyphenyl group contrasts with analogs bearing 2-fluorophenyl (e.g., AV-C in ) or 4-isopropylphenyl (e.g., ). Methoxy groups enhance solubility but may reduce metabolic stability compared to halogens or alkyl chains . The benzo[f]chromeno derivative in incorporates a hexahydro ring system, altering conformational flexibility.

This contrasts with thiadiazolyl (AV-C, ) or tetrahydrofuranmethyl () groups, which may influence steric bulk and electronic properties.

Position 7 (Halogenation): Both the target compound and the analog in feature 7-fluoro substitution, which can modulate electron density and binding affinity. Non-fluorinated analogs (e.g., AV-C in ) may exhibit altered pharmacokinetic profiles.